Cas no 63619-60-3 (4-Bromo-4'-hexyl-1,1'-biphenyl)

• Product Name: 4-Bromo-4'-hexyl-1,1'-biphenyl
• CAS No: 63619-60-3
• MF: C₁₈H₂₁Br
• MW: 317.263344526291
• CID: 1028834
• PubChem ID: 12394918
• Update Time: 2025-06-30

4-Bromo-4'-hexyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-4'-hexyl-1,1'-biphenyl
• 1,1'-Biphenyl, 4-bromo-4'-hexyl-
• SB66710
• 1-bromo-4-(4-hexylphenyl)benzene
• 63619-60-3
• MFCD16660924
• DB-073357
• 4-Bromo-4'-hexylbiphenyl
• AKOS015902056
• 4-Brom-4'-hexylbiphenyl
• SCHEMBL22989786
• DTXSID20496163
• 4-Bromo-4'-n-hexyl-1,1'-biphenyl
• 4'-Bromo-4-hexyl-biphenyl

• MDL： MFCD16660924
• Inchi： 1S/C18H21Br/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h7-14H,2-6H2,1H3
• InChI Key： DXHAFXQUSNQAQI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 316.08273
• Monoisotopic Mass: 316.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-Bromo-4'-hexyl-1,1'-biphenyl

Professional Introduction to 4-Bromo-4'-hexyl-1,1'-biphenyl (CAS No. 63619-60-3)

4-Bromo-4'-hexyl-1,1'-biphenyl, with the chemical identifier CAS No. 63619-60-3, is a significant compound in the realm of advanced chemical research and industrial applications. This biphenyl derivative, characterized by its bromine substituent and hexyl chain, has garnered considerable attention due to its unique structural and functional properties. The compound's molecular structure, featuring a rigid biphenyl core connected by a hexyl bridge, imparts distinct electronic and steric characteristics that make it valuable in various scientific and technological domains.

The biphenyl moiety is a well-known scaffold in organic chemistry, renowned for its stability and versatility in forming complex molecules. The introduction of a bromine atom at the para position relative to one of the phenyl rings enhances the reactivity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the hexyl side chain introduces steric hindrance and influences the compound's solubility and interactions with other molecules. These features collectively contribute to the compound's utility in pharmaceuticals, agrochemicals, and materials science.

In recent years, 4-Bromo-4'-hexyl-1,1'-biphenyl has been extensively studied for its potential applications in organic electronics. The compound's electron-deficient nature, stemming from the bromine substituent, makes it an attractive candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has demonstrated that this molecule can serve as an effective host material in OLEDs, improving device efficiency by facilitating charge transport. Furthermore, its ability to form stable pi-stacking interactions with other organic semiconductors suggests its suitability for use in organic field-effect transistors (OFETs).

The hexyl chain in 4-Bromo-4'-hexyl-1,1'-biphenyl also plays a crucial role in modulating its physical properties. The longer alkyl chain increases the compound's solubility in common organic solvents, which is essential for processing applications such as spin-coating and inkjet printing. This enhanced solubility has opened up new possibilities for integrating this compound into flexible electronics and printed circuits. Moreover, the steric bulk provided by the hexyl group can influence molecular packing and crystallinity, which are critical factors in determining the performance of organic electronic devices.

From a pharmaceutical perspective, 4-Bromo-4'-hexyl-1,1'-biphenyl has been explored as a building block for drug discovery programs. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow chemists to attach diverse pharmacophores to the biphenyl core, generating novel compounds with potential therapeutic activity. Preliminary studies have shown that derivatives of this molecule exhibit interesting biological properties, including antimicrobial and anti-inflammatory effects. This underscores the importance of 4-Bromo-4'-hexyl-1,1'-biphenyl as a versatile intermediate in medicinal chemistry.

The compound's stability under various reaction conditions also makes it a valuable tool in synthetic chemistry. It can be easily purified through standard techniques such as column chromatography or recrystallization, ensuring high purity for subsequent applications. This reliability has made it a preferred choice for researchers working on complex synthetic routes where reproducibility is paramount. Additionally, its compatibility with a wide range of reagents allows for diverse modifications, enabling chemists to tailor its properties for specific needs.

In conclusion, 4-Bromo-4'-hexyl-1,1'-biphenyl (CAS No. 63619-60-3) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an excellent candidate for applications in organic electronics, pharmaceuticals, and materials science. Ongoing research continues to uncover new ways to leverage this molecule's properties for advanced technological solutions. As our understanding of its capabilities grows, so too will its importance in driving innovation and progress.